![molecular formula C27H22F2N2O2 B6179302 3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole CAS No. 2648941-01-7](/img/no-structure.png)
3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a biphenyl group which is a type of aromatic hydrocarbon with two connected phenyl rings . The presence of the difluoro group indicates that two hydrogen atoms in the biphenyl have been replaced by fluorine . The compound also contains a tetrahydropyridinyl group, which is a type of heterocyclic compound, and an indole group, which is a bicyclic compound consisting of a benzene ring fused to a pyrrole ring .
Synthesis Analysis
The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions . The exact synthesis pathway would depend on the specific reagents and conditions used. It’s possible that the molecule could be synthesized through a series of reactions involving aromatic substitution, nucleophilic addition, and condensation .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings suggests that the molecule may have regions of delocalized electrons, which could impact its chemical properties and reactivity .Chemical Reactions Analysis
The types of chemical reactions that this compound can undergo would depend on its functional groups. For example, the aromatic rings could potentially undergo electrophilic aromatic substitution reactions . The presence of the difluoro group could also make the molecule susceptible to reactions involving nucleophilic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups . For example, the presence of aromatic rings and fluorine atoms could affect its polarity, solubility, and stability .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2',6'-difluoro-[1,1'-biphenyl]-3-carboxylic acid, which is then converted to the second intermediate, 3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole, through a series of reactions. The final product is obtained by coupling the second intermediate with 5-methoxy-1H-indole.", "Starting Materials": [ "2-bromo-1,1'-biphenyl", "2,6-difluorobenzoyl chloride", "Sodium hydride", "1,2,3,6-tetrahydropyridine", "Methoxyamine hydrochloride", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "2-bromo-1,1'-biphenyl is reacted with 2,6-difluorobenzoyl chloride in the presence of sodium hydride to form 2',6'-difluoro-[1,1'-biphenyl]-3-carboxylic acid.", "2',6'-difluoro-[1,1'-biphenyl]-3-carboxylic acid is then reacted with 1,2,3,6-tetrahydropyridine and methoxyamine hydrochloride in the presence of sodium borohydride to form 3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole.", "The final step involves coupling 3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole with acetic acid and sodium hydroxide in the presence of hydrochloric acid to form the final product.", "The product is then extracted using ethyl acetate and purified using methanol and water." ] } | |
CAS RN |
2648941-01-7 |
Molecular Formula |
C27H22F2N2O2 |
Molecular Weight |
444.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
